2-(2,4-difluorophenyl)-N-methylethanamine
Overview
Description
2-(2,4-difluorophenyl)-N-methylethanamine, also known as 2-Difluoromethylphenethylamine, is a synthetic compound that has been used in various scientific research applications. It is an analogue of the neurotransmitter phenethylamine, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
Novel 2,4-Difluorophenyl-Functionalized Arylamine in Organic Light-Emitting Devices
- Application : This study synthesized and characterized novel 2,4-difluorophenyl-functionalized triphenylamine and its dimer for use in organic light-emitting devices (OLEDs). The study found that these compounds improved the efficiency and luminance of OLEDs, attributing this to the incorporation of strong electron-withdrawing fluorinated substituents into the arylamine moiety (Li, Wu, Jiao, Liu, Wang, & Hou, 2012).
Analgesic-Antiinflammatory Salicylates
- Application : A study on 5-(2,4-Difluorophenyl)salicylic acid, diflunisal, highlighted its use as an analgesic and anti-inflammatory agent. It was found to be more effective and safer than over 500 other investigated salicylates (Hannah, Ruyle, Jones, Matzuk, Kelly, Witzel, Holtz, Houser, Shen, & Sarett, 1978).
Temperature Dependence of Blue Phosphorescent Cyclometalated Ir(III) Complexes
- Application : This research studied the photophysical properties of a series of facial cyclometalated Ir(III) complexes, including compounds with 2-(2,4-difluorophenyl)pyridyl. It provided insights into the temperature-dependent luminescent efficiency of these compounds, which could have implications for their use in various applications (Sajoto, Djurovich, Tamayo, Oxgaard, Goddard, & Thompson, 2009).
Water Soluble Prodrug, Fosfluconazole
- Application : A study detailed the discovery and development of fosfluconazole, a water-soluble prodrug of Diflucan, which is used as an antifungal agent. The research emphasized the key role of Chemical Research and Development in prodrug discovery (Bentley, Butters, Green, Learmonth, Macrae, Morland, O'Connor, & Skuse, 2002).
Excimer and Electron Transfer Quenching Studies
- Application : A study reported on luminescence quenching of a cyclometalated complex, platinum(II) (2-(4′,6′-difluorophenyl)pyridinato-N,C2′)(2,4-pentanedionato-O,O) (FPt), in solution. This research contributes to the understanding of the photophysical behavior of such compounds, with potential applications in various fields (Ma, Djurovich, & Thompson, 2005).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with targets such as mammalian target of rapamycin (mtor), epidermal growth factor receptor (egfr), inducible nitric oxide synthase (inos), mitogen-activated protein 2 kinase 1 (map2k1), fibroblast growth factor receptor (fgfr), and transforming growth factor-β1 (tgfb1) .
Mode of Action
It’s likely that this compound interacts with its targets, leading to changes in cellular processes .
Biochemical Pathways
Based on the potential targets, it can be inferred that this compound may influence several cellular pathways, including those related to cell growth, inflammation, and cellular signaling .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound .
Result of Action
Based on the potential targets, it can be inferred that this compound may have effects on cell growth, inflammation, and cellular signaling .
properties
IUPAC Name |
2-(2,4-difluorophenyl)-N-methylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F2N/c1-12-5-4-7-2-3-8(10)6-9(7)11/h2-3,6,12H,4-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CPSGCGTYALHMRF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCC1=C(C=C(C=C1)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1199777-32-6 |
Source
|
| Record name | 2-(2,4-difluorophenyl)-N-methylethanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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